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Compound of Interest

Compound Name: beta-D-Galactose pentaacetate

Cat. No.: B1294815

Introduction

In the landscape of carbohydrate chemistry, 3-D-galactose pentaacetate stands as a
cornerstone molecule, pivotal to both the historical elucidation of monosaccharide structures
and the ongoing development of complex glycans and therapeutics. This fully acetylated
derivative of D-galactose, by virtue of its protected hydroxyl groups, offers chemists a stable
and versatile building block for intricate molecular architecture. This technical guide provides an
in-depth exploration of the discovery, historical importance, physicochemical properties, and
key experimental protocols related to [3-D-galactose pentaacetate, tailored for researchers,
scientists, and professionals in drug development.

Discovery and Historical Context

While the precise first synthesis of 3-D-galactose pentaacetate is not definitively attributed to a
single individual in the readily available literature, its emergence is firmly rooted in the
groundbreaking work on carbohydrate chemistry in the late 19th and early 20th centuries. The
acetylation of sugars, as a method to protect hydroxyl groups and facilitate structural analysis
and synthesis, was a key technique developed during this era. It is reported that 3-D-galactose
pentaacetate was first synthesized in the early 20th century during extensive investigations into
sugar chemistry and acetylation reactions.[1] This period was dominated by the research of
chemists like Emil Fischer, who was awarded the Nobel Prize in Chemistry in 1902 for his work
on sugar and purine syntheses. Fischer's systematic approach to understanding the
stereochemistry of sugars relied heavily on the formation of crystalline derivatives, such as
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osazones and, importantly, acetylated esters. The acetylation of galactose to form its
pentaacetate derivative would have been a logical and crucial step in the systematic study of
its structure and reactivity.

The historical significance of B-D-galactose pentaacetate lies in its role as a protected form of
galactose.[2] The acetyl groups render the otherwise highly polar and water-soluble galactose
soluble in organic solvents, facilitating a broader range of chemical reactions.[3] Furthermore,
the protection of the hydroxyl groups prevents unwanted side reactions and allows for
regioselective and stereoselective modifications, a fundamental concept in modern
carbohydrate synthesis.[2] This control over reactivity was instrumental in the early efforts to
synthesize oligosaccharides and other complex glycoconjugates, allowing for the controlled
formation of glycosidic bonds.[2][4]

Physicochemical Properties

B-D-Galactose pentaacetate is a white crystalline solid.[5] Its key physical and chemical
properties are summarized in the table below, compiled from various sources.
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Property Value References
Molecular Formula C16H22011 3114151161
Molecular Weight 390.34 g/mol [41[5]

CAS Number 4163-60-4 [41[5]

Melting Point 141 - 146 °C [415161[7]

+21.0° to +26.0° (c=2in

Specific Optical Rotation ([a]D
P P ([eb) Methanol)

+23.5°+1.0° (c=4in

Chloroform)

[8]

+25° (c=10 in Chloroform, on

dry basis) Ll

Soluble in chloroform,
B methanol, ethanol, and
Solubility _ [315161€1[10]
acetone. Sparingly soluble or

insoluble in water.

White to off-white crystalline
Appearance [31[5]
powder

Experimental Protocols: Synthesis of B-D-Galactose
Pentaacetate

The synthesis of 3-D-galactose pentaacetate is a classic example of peracetylation of a
monosaccharide. Several methods have been developed over the years, with variations in
catalysts and reaction conditions.

Historical Method: Acetic Anhydride with a Catalyst

A common historical and contemporary method involves the reaction of D-galactose with acetic
anhydride in the presence of a catalyst.

e Reactants:
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o D-galactose
o Acetic anhydride (in excess, serving as both reactant and solvent)

o Catalyst (e.g., anhydrous sodium acetate, zinc chloride, pyridine, or a strong acid like
sulfuric acid)[1][2]

e General Procedure:

o

D-galactose is suspended in acetic anhydride.
o The catalyst is added to the mixture.

o The reaction mixture is heated, often under reflux, for a specified period. The use of
pyridine as a catalyst and solvent is also a common variation.[6]

o Upon completion of the reaction, the mixture is cooled and poured into ice-water to
hydrolyze the excess acetic anhydride and precipitate the product.

o The crude [3-D-galactose pentaacetate is collected by filtration, washed with water, and
then purified.

o Purification:

o The primary method for purification is recrystallization from a suitable solvent, such as
ethanol.[6] This process removes unreacted starting materials and byproducts.

o Modern purification techniques may also employ flash chromatography on silica gel.[11]

Workflow for a Typical Historical Synthesis
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Caption: A generalized workflow for the synthesis and purification of -D-galactose
pentaacetate.

Historical Significance in the Advancement of
Glycoscience

The availability of B-D-galactose pentaacetate has been a significant driver in the field of
glycoscience. Its primary contributions can be categorized as follows:

 Structure Elucidation: The ability to form a stable, crystalline derivative of galactose was
crucial in confirming its pyranose ring structure and the stereochemical arrangement of its
hydroxy! groups.

¢ Protecting Group Chemistry: The use of acetyl groups as protecting groups in 3-D-galactose
pentaacetate is a foundational example of this essential strategy in organic synthesis. This
concept allows for the selective reaction at specific positions of a complex molecule.

» Glycosylation Reactions: -D-Galactose pentaacetate serves as a key glycosyl donor in the
synthesis of more complex carbohydrates.[4] In the presence of a Lewis acid, it can be used
to form glycosidic bonds with various acceptor molecules.[4] It can also be converted into
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more reactive glycosyl donors, such as glycosyl halides, for more challenging glycosylations.

[4]
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Caption: The role of 3-D-galactose pentaacetate as a key intermediate in glycosylation
reactions.

Biological Activity: Regulation of Insulin Release

Recent studies have unveiled an interesting biological role for 3-D-galactose pentaacetate
beyond its use in chemical synthesis. It has been shown to act as a negative regulator of
insulin release.[12] Specifically, it can inhibit leucine-induced insulin release in rat pancreatic
islets.[12][13] This effect is thought to be mediated by a receptor system that displays anomeric
specificity, as the a-anomer has also been shown to inhibit insulin release.[13][14]

The proposed mechanism involves the ability of the acetylated sugar to penetrate the plasma
membrane, followed by intracellular hydrolysis by esterases to release galactose.[12][13]
However, the inhibitory effect on insulin secretion appears to be a direct action of the ester itself
on a cell surface receptor, rather than solely a consequence of intracellular galactose
metabolism.[14] This discovery opens up potential avenues for the development of new
therapeutic agents to prevent excessive insulin secretion in conditions of hyperinsulinemia.[13]
[14]
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Caption: A hypothesized pathway for the inhibition of insulin release by 3-D-galactose
pentaacetate.

Conclusion

From its origins as a critical tool in the foundational studies of carbohydrate chemistry to its
contemporary applications in complex oligosaccharide synthesis and its newly discovered role
in regulating insulin secretion, 3-D-galactose pentaacetate has proven to be a molecule of
enduring significance. Its straightforward synthesis, stability, and the controlled reactivity it
offers have cemented its place in the repertoire of chemists and biochemists. The continued
exploration of its biological activities may yet unveil further applications in medicine and drug
development, underscoring the value of this seemingly simple, yet powerful, acetylated sugar.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

